Cas no 936342-42-6 (3-Ethynylpyridine-2,6-diamine)

• Product Name: 3-Ethynylpyridine-2,6-diamine
• CAS No: 936342-42-6
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD13175935
• CID: 2852736
• Update Time: 2025-05-19

3-Ethynylpyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3-ethynylpyridine-2,6-diamine
• 3-ethynyl-pyridin-2,6-diamine
• 3-ethynylpyridin-2,6-diamine
• 3ethynyl-pyridin-2,6-diamine
• 3-ethynyl-pyridine-2,6-diamine
• 3-Ethynylpyridine-2,6-diamine

• MDL： MFCD13175935
• Inchi： 1S/C7H7N3/c1-2-5-3-4-6(8)10-7(5)9/h1,3-4H,(H4,8,9,10)
• InChI Key： AAJLWBCLZSGCPA-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C#C)C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 317.8±42.0 °C at 760 mmHg
• Flash Point: 171.9±15.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Ethynylpyridine-2,6-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethynylpyridine-2,6-diamine

Introduction to 3-Ethynylpyridine-2,6-diamine (CAS No. 936342-42-6)

3-Ethynylpyridine-2,6-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 936342-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This bidentate diamine derivative features a pyridine core substituted with an ethynyl group at the 3-position and two amino groups at the 2- and 6-positions. Its unique structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds and metal-organic frameworks (MOFs). The presence of reactive sites such as the terminal alkyne and amino groups allows for diverse functionalization, enabling the construction of complex molecular architectures.

The compound's significance extends beyond its synthetic utility; it has been explored in various cutting-edge applications, including catalysis, material science, and medicinal chemistry. Recent studies have highlighted its potential as a building block for designing ligands that coordinate with transition metals, facilitating catalytic transformations in cross-coupling reactions. These reactions are pivotal in the synthesis of biologically active molecules, making 3-Ethynylpyridine-2,6-diamine a valuable asset in drug discovery pipelines.

In the realm of medicinal chemistry, the diamine functionality of 3-Ethynylpyridine-2,6-diamine has been leveraged to develop novel therapeutic agents. The pyridine scaffold is a privileged structure in pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. Researchers have utilized derivatives of this compound to investigate their antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications at the ethynyl position have allowed for the introduction of bioisosteric groups that enhance binding affinity and selectivity towards disease-causing targets.

One particularly intriguing application of 3-Ethynylpyridine-2,6-diamine is in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands, offering exceptional surface areas and tunable pore sizes. The alkyne and amino groups in 3-Ethynylpyridine-2,6-diamine serve as effective linkers, enabling the construction of highly stable and crystalline MOFs with potential applications in gas storage, separation technologies, and sensing devices. Recent advancements in this area have demonstrated the ability to fine-tune MOF properties by varying the synthetic conditions and substituents on the ligand.

The chemical reactivity of 3-Ethynylpyridine-2,6-diamine has also been exploited in polymer chemistry. Its ability to undergo polymerization reactions under controlled conditions has led to the development of novel polyamides and polyimides with enhanced mechanical strength and thermal stability. These polymers are particularly relevant in high-performance materials used in aerospace, electronics, and automotive industries. The incorporation of pyridine-based units into polymer backbones has been shown to improve biocompatibility and hydrophilicity, opening avenues for biomedical applications such as drug delivery systems.

From an industrial perspective, 3-Ethynylpyridine-2,6-diamine (CAS No. 936342-42-6) represents a promising intermediate for large-scale synthesis. Its production involves well-established organic synthesis methodologies, ensuring high purity and yield under optimized conditions. This makes it an attractive candidate for industrial processes where cost-efficiency and scalability are paramount. Additionally, its role in green chemistry initiatives has been recognized due to its potential to replace hazardous reagents in catalytic processes.

The future prospects of 3-Ethynylpyridine-2,6-diamine are vast and multifaceted. Ongoing research is focused on expanding its utility in photodynamic therapy (PDT) by developing photosensitizer derivatives based on its core structure. The ability to tune electronic properties through functionalization makes it an ideal candidate for designing molecules that can efficiently generate reactive oxygen species upon light irradiation, thereby killing cancer cells selectively.

In conclusion,3-Ethynylpyridine-2,6-diamine stands as a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals、materials science、and catalysis. As scientists continue to unravel its potential，this compound is poised to play an increasingly pivotal role in advancing scientific frontiers and addressing global challenges through innovative chemical solutions.